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Compound of Interest

Compound Name: 3,4-Dichloro-5-fluoroaniline

Cat. No.: B2415732 Get Quote

3,4-Dichloro-5-fluoroaniline is a halogenated aromatic amine. Due to the absence of a

dedicated safety data sheet, this guide infers its safety profile from the well-documented

properties of its structural analogues. The underlying principle is that the toxicological and

chemical properties of a substance are largely determined by its functional groups and overall

molecular structure. The presence of the aniline backbone, coupled with chlorine and fluorine

substituents, suggests a toxicological profile similar to other halogenated anilines.
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Caption: Relationship between the target compound and its analogues.
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Section 2: Inferred Hazard Identification and
Classification
Based on the Globally Harmonized System (GHS) classifications of its analogues, 3,4-
Dichloro-5-fluoroaniline is anticipated to be a hazardous substance. The primary hazards are

expected to be acute toxicity, skin and eye irritation, and potential for organ damage through

prolonged or repeated exposure.

Hazard Classification Inferred GHS Category
Basis for Inference and
Key Considerations

Acute Oral Toxicity Category 3

3-Chloro-4-fluoroaniline and

3,4-Dichloroaniline are

classified as toxic if swallowed.

[1][2][3]

Acute Dermal Toxicity Category 3
Analogues are toxic in contact

with skin.[4][5]

Acute Inhalation Toxicity Category 3
Halogenated anilines are

generally toxic if inhaled.[2][5]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][6]

Serious Eye Damage/Irritation Category 1 or 2
3,4-Dichloroaniline can cause

serious eye damage.[4][5]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

(blood, hematopoietic system)

through prolonged or repeated

exposure.[4][6]

Hazardous to the Aquatic

Environment (Acute & Chronic)
Category 1

Dichloroanilines are very toxic

to aquatic life with long-lasting

effects.[7]

Hazard Statements (Inferred):

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[2][7]
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H315: Causes skin irritation.[1][8]

H318: Causes serious eye damage.[5]

H373: May cause damage to organs through prolonged or repeated exposure.[2]

H410: Very toxic to aquatic life with long lasting effects.[7]

Section 3: Physical and Chemical Properties
While specific data for 3,4-Dichloro-5-fluoroaniline is not available, the following table

provides properties for a close analogue, 3-Chloro-4-fluoroaniline, to serve as an estimate.

Property
Value for 3-Chloro-4-
fluoroaniline

Source

Molecular Formula C₆H₅ClFN [2]

Molecular Weight 145.56 g/mol [2]

Appearance Beige to brown crystalline solid [9]

Melting Point 45.5 °C [9]

Boiling Point 227.5 °C [9]

Water Solubility 10 g/L at 20 °C [9]

n-octanol/water partition

coefficient (log Kow)
2.06 [10]

Section 4: Handling and Storage Protocols
The handling and storage of 3,4-Dichloro-5-fluoroaniline require stringent safety measures to

minimize exposure risk.

Engineering Controls and Personal Protective
Equipment (PPE)
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All work with this compound must be conducted in a certified chemical fume hood.[11] The

work area should be clearly designated for hazardous materials.[11]

Task Engineering Control
Personal Protective
Equipment (PPE)

Weighing and Aliquoting Chemical Fume Hood

Nitrile or neoprene gloves,

chemical splash goggles, face

shield, fully-buttoned lab coat.

Syntheses and Reactions Chemical Fume Hood

Chemical-resistant gloves

(butyl or Viton recommended),

chemical splash goggles, face

shield, lab coat.[11]

Post-Reaction Workup Chemical Fume Hood

Appropriate chemical-resistant

gloves, chemical splash

goggles, lab coat.

Safe Handling Workflow

Preparation Handling Post-Handling

Review SDS of Analogues Don Appropriate PPE Work in Chemical Fume Hood Ground Equipment to Prevent Static Discharge Decontaminate Work Area Dispose of Waste in Labeled Containers Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for halogenated anilines.

Storage Requirements
Containers: Store in tightly closed, original containers.[11]

Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat

sources.[12] The storage area should be locked and accessible only to authorized personnel.
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Incompatibilities: Segregate from strong oxidizing agents, strong acids, acid chlorides, and

acid anhydrides.[1][2][13] Halogenated solvents should be stored separately from flammable

liquids.[14][15]

Section 5: First Aid and Emergency Procedures
Immediate action is critical in the event of exposure or a spill.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][16]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[1][17]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][17]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Emergency Spill Response
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Spill Occurs

Assess Spill Size

Small Spill (<100 mL, contained)

Small

Large Spill (>100 mL or uncontained)

Large

Trained Personnel Cleanup with PPE Evacuate Area

Secure the Area

Call Emergency Services (911) and EH&S

Absorb with Inert Material (e.g., vermiculite)

Collect Waste in Sealed Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Decision tree for chemical spill response.

Section 6: Inferred Toxicological Profile
The toxicity of 3,4-Dichloro-5-fluoroaniline is inferred from its analogues. The primary

concern with anilines is their effect on the blood, specifically the formation of methemoglobin,
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which reduces the oxygen-carrying capacity of the blood, leading to cyanosis (a bluish

discoloration of the skin).[4]

Acute Effects: In addition to the hazards listed in Section 2, acute exposure can lead to

symptoms such as headache, dizziness, nausea, and cyanosis.[4]

Chronic Effects: Prolonged or repeated exposure may cause damage to the blood, liver, and

kidneys.[4]

Carcinogenicity: Some dichloroanilines are under investigation for carcinogenic potential,

though no definitive classification is available for this specific isomer.[7]

Sensitization: May cause an allergic skin reaction.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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